Cas no 1210406-59-9 (1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1210406-59-9
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5845898
• PubChem ID: 45550305
• Update Time: 2025-10-22

1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-(2-oxochromen-3-yl)pyrazole-3-carboxamide
• 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide
• 1210406-59-9
• AKOS024517740
• F5772-7251
• VU0519757-1

• Inchi： 1S/C15H13N3O3/c1-2-18-12(7-8-16-18)14(19)17-11-9-10-5-3-4-6-13(10)21-15(11)20/h3-9H,2H2,1H3,(H,17,19)
• InChI Key： PDARWWUBJHKQAB-UHFFFAOYSA-N
• SMILES： N1=CC=C(C(NC2=CC3=C(OC2=O)C=CC=C3)=O)N1CC

Computed Properties

• Exact Mass: 283.09569129g/mol
• Monoisotopic Mass: 283.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 1-ethyl-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-5-carboxamide

1-Ethyl-N-(2-Oxo-2H-Chromen-3-Yl)-1H-Pyrazole-5-Carboxamide (CAS No. 1210406-59-9)

The compound 1-Ethyl-N-(2-Oxo-2H-Chromen-3-Yl)-1H-Pyrazole-5-Carboxamide (CAS No. 1210406-59-9) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazole ring, an ethyl group, and a chromenone moiety. The pyrazole ring, a five-membered heterocyclic structure, is known for its stability and versatility in chemical reactions. The chromenone group, derived from coumarin, adds aromaticity and potential bioactivity to the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the chromenone moiety in this compound further enhances its pharmacological properties, making it a promising candidate for research in medicinal chemistry. The ethylation at the pyrazole ring introduces additional functional groups that can be exploited for further chemical modifications, such as polymerization or conjugation with other bioactive molecules.

The synthesis of 1-Ethyl-N-(2-Oxo-2H-Chromen-3-Yl)-1H-Pyrazole-5-Carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored the use of green chemistry principles in the synthesis of this compound, reducing the environmental impact of its production process.

In terms of applications, this compound has shown potential in the field of biomedical research, particularly in the development of targeted drug delivery systems. The chromenone moiety is known to exhibit fluorescence properties, which can be utilized for imaging applications in diagnostics. Additionally, the pyrazole ring's ability to form hydrogen bonds makes it an ideal candidate for designing bioisosteric replacements in drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to various protein targets, including kinases and proteases. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

The study of 1-Ethyl-N-(2-Oxo-2H-Chromen-3-Yl)-1H-Pyrazole-5-Carboxamide has also contributed to our understanding of heterocyclic chemistry and its role in modern drug design. Its unique combination of structural features makes it a valuable tool for exploring new chemical reactions and mechanisms. Furthermore, its compatibility with various functional groups allows for extensive chemical modifications, opening up new avenues for innovation in organic synthesis.

In conclusion, 1-Ethyl-N-(2-Oxo-2H-Chromen-3-Yl)-1H-Pyrazole-5-Carboxamide (CAS No. 1210406-59-9) is a versatile and bioactive compound with significant potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in the quest for novel therapeutic agents.